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Compound of Interest

Compound Name: beta-D-allose

Cat. No.: B014380 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides direct, procedural instructions for the safe handling and disposal of beta-D-
Allose in a laboratory setting. Adherence to these protocols is critical for ensuring personnel

safety and maintaining a compliant operational environment.

Hazard Assessment and Key Properties
beta-D-Allose is a white, crystalline powder that is soluble in water.[1][2][3] While not classified

as a hazardous substance, it is categorized as an irritant.[4][5][6] Standard laboratory

precautions should be observed to mitigate risks of irritation to the eyes, skin, and respiratory

system.[4]

Quantitative Data Summary:
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Property Value Source(s)

Molecular Formula C₆H₁₂O₆ [1][3][7][8]

Molecular Weight 180.16 g/mol [4][7][8]

Physical State White crystalline powder [1][2][3]

Melting Point 148-150 °C [4][9]

Solubility Soluble in water [1][2]

Hazard Codes Xi (Irritant) [4]

Risk Statements
R 36/37/38 (Irritating to eyes,

respiratory system and skin)
[4]

Safety Statements

S 26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S 36 (Wear

suitable protective clothing)

[4]

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling beta-D-Allose to prevent direct contact and

inhalation of the powder.

Eye Protection: Chemical safety goggles are required to protect against potential eye

irritation from dust particles.[10]

Hand Protection: Nitrile or latex gloves should be worn to prevent skin contact.[10][11]

Body Protection: A standard laboratory coat must be worn to protect against incidental

contact with skin and clothing.[5]

Respiratory Protection: In situations where dust may be generated, such as when weighing

or transferring large quantities of the powder, a NIOSH-approved respirator or a dust mask is

recommended to prevent respiratory tract irritation.[5][10]
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Step-by-Step Handling and Operational Plan
3.1. Preparation and Weighing:

Designate a specific area for handling beta-D-Allose, preferably within a chemical fume

hood or on a bench with good ventilation, to minimize dust dispersion.

Ensure all necessary PPE is worn correctly before handling the chemical.

Use a clean, dry spatula and weigh boat for measuring the desired quantity.

Handle the powder gently to minimize the creation of airborne dust.

If any powder is spilled, clean it up immediately using a damp cloth or paper towel to avoid

generating dust.

3.2. Dissolving in Solution:

When preparing an aqueous solution, slowly add the beta-D-Allose powder to the water

while stirring to facilitate dissolution and prevent clumping.

Ensure the container is appropriately labeled with the chemical name and concentration.

Disposal Plan
4.1. Solid Waste:

Solid beta-D-Allose waste, including empty containers and contaminated materials (e.g.,

weigh boats, paper towels), should be collected in a clearly labeled, sealed container

designated for non-hazardous chemical waste.[5][6]

Do not dispose of solid beta-D-Allose in the general laboratory trash unless explicitly

permitted by your institution's waste management guidelines.

4.2. Aqueous Solutions:

Small quantities of dilute aqueous solutions of beta-D-Allose can typically be disposed of

down the drain with copious amounts of water, provided this is in accordance with local and
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institutional regulations.[5]

For larger volumes or more concentrated solutions, consult your institution's Environmental

Health and Safety (EHS) office for specific disposal guidance. Neutralization is generally not

required as beta-D-allose solutions are expected to be near neutral pH.[5]

Emergency Procedures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.[4]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove any

contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.

Visualized Workflow: PPE Selection for beta-D-
Allose
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling beta-D-Allose.
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Caption: PPE selection workflow for handling beta-D-Allose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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